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Compound of Interest

Compound Name: 3-Methylheptan-2-one

Cat. No.: B165630

Essential Safety and Handling Guide for 3-
Methylheptan-2-one

This guide provides crucial safety, handling, and disposal information for 3-Methylheptan-2-
one (CAS No: 2371-19-9), tailored for researchers, scientists, and professionals in drug
development. Adherence to these protocols is essential for ensuring laboratory safety and
regulatory compliance.

Physicochemical and Safety Data

Properly understanding the characteristics of 3-Methylheptan-2-one is the first step in safe
handling. The following table summarizes its key quantitative data.
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Property Value Reference(s)
Molecular Formula CsH160 [1112]
Molar Mass 128.21 g/mol [1][2]
Density 0.811 - 0.8218 g/cm3 [11[3]
Boiling Point 155 - 167 °C [11[3]
Flash Point 44.6 °C [1][3]

Vapor Pressure

1.74 mmHg at 25°C

[1]3]

Storage Temperature

2-8°C

[1]3]

Hazard Statements

H226, H315, H319, H335

Signal Word

Warning

Hazard Statements:

Operational and Disposal Plan

H315: Causes skin irritation.

H226: Flammable liquid and vapor.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

A systematic approach to handling and disposal is critical. The following sections provide step-

by-step procedural guidance.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the primary defense against exposure. 3-Methylheptan-2-

one is a volatile liquid, and its vapor can cause irritation.[1][4] It may also act as a neurotoxin.

[5]
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+ Eye and Face Protection: Wear tightly fitting chemical safety goggles conforming to EN 166
(EU) or NIOSH (US) standards.[6][7] A face shield should be used if there is a splash hazard.

« Skin and Body Protection: A flame-retardant lab coat and impervious clothing are required to

prevent skin contact.[6][8] Use chemically resistant gloves, such as nitrile gloves, and

inspect them before each use.[38][9]

+ Respiratory Protection: All handling of 3-Methylheptan-2-one should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood, to minimize inhalation

exposure.[8][9] If exposure limits are exceeded or irritation occurs, a full-face respirator with

appropriate cartridges should be used.[6][7]
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Fig. 1: PPE selection based on the hazards of 3-Methylheptan-2-one.
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Step-by-Step Handling Protocol

Preparation: Ensure that a chemical fume hood is operational. Clear the workspace of all
unnecessary items and potential ignition sources like open flames or hot plates.[3][9]
Confirm that an eyewash station and safety shower are accessible.[10][11]

Donning PPE: Put on all required PPE as specified above (lab coat, gloves, and safety
goggles).

Chemical Handling: Conduct all transfers and manipulations of 3-Methylheptan-2-one
inside the chemical fume hood.[9] Use non-sparking tools and ensure that all equipment is
properly grounded to prevent static discharge.[8][12]

Storage Between Uses: Keep the container tightly closed when not in use.[8] Store it in a
designated, cool, dry, and well-ventilated area away from incompatible materials such as
oxidizing agents and strong acids.[1][4][8]

Decontamination: After handling, wash hands and any exposed skin thoroughly with soap
and water.[6] Decontaminate all surfaces and equipment used.

Step-by-Step Disposal Protocol

Improper disposal can lead to environmental contamination and create fire hazards.[9]

Waste Segregation: Collect waste 3-Methylheptan-2-one in a dedicated, clearly labeled,
and sealable hazardous waste container.[9] The container must be compatible with
flammable organic liquids. Do not mix with other waste streams, especially incompatible
chemicals.[9]

Container Labeling: Label the waste container with "Hazardous Waste," "Flammable Liquid,"
and the full chemical name: "3-Methylheptan-2-one."

Temporary Storage: Store the sealed waste container in a designated satellite accumulation
area that is cool, dry, and well-ventilated, away from heat and ignition sources.

Final Disposal: Arrange for the disposal of the chemical waste through a licensed chemical
destruction facility or via controlled incineration with flue gas scrubbing.[8] Never pour 3-
Methylheptan-2-one down the drain or dispose of it with regular trash.[8][9]
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Fig. 2: Workflow for the safe handling and disposal of 3-Methylheptan-2-one.
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Emergency and First-Aid Procedures

In the event of exposure or a spill, immediate and appropriate action is critical.
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Exposure Route First-Aid Measures Reference(s)

Move the individual to fresh air.
If breathing is difficult,
) administer oxygen. If breathing
Inhalation ) . [6]18]
has stopped, begin artificial
respiration and seek

immediate medical attention.

Immediately remove all
contaminated clothing. Wash

Skin Contact the affected area with plenty of  [6][13]
soap and water. If skin irritation

occurs, seek medical attention.

Rinse cautiously with pure
water for at least 15 minutes,

Eye Contact removing contact lenses if [6][14]
present and easy to do. Seek

immediate medical attention.

Do NOT induce vomiting.
Rinse mouth with water. Never
) give anything by mouth to an
Ingestion , [6][13]
unconscious person. Call a
poison control center or doctor

immediately.

Evacuate personnel. Remove
all ignition sources. Ventilate
the area. Use spark-proof tools
) and absorbent, non-

Spill _ _ [11][12]
combustible material (e.g.,
sand, vermiculite) to contain
the spill. Collect for disposal in

a sealed container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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